Propanoic acid, 2-[(methylsulfonyl)oxy]-, (R)-

• IUPAC Name: (2R)-2-methylsulfonyloxypropanoic acid
• InChI: InChI=1S/C4H8O5S/c1-3(4(5)6)9-10(2,7)8/h3H,1-2H3,(H,5,6)/t3-/m1/s1
• InChI Key: LFMBKSRGQHUJKP-GSVOUGTGSA-N
• Canonical SMILES: CC(C(=O)O)OS(=O)(=O)C
• Isomeric SMILES: C[C@H](C(=O)O)OS(=O)(=O)C
• Molecular Formula: C4H8O5S
• Molecular Weight: 168.17 g/mol

Description

“Propanoic acid, 2-[(methylsulfonyl)oxy]-, ®-” is a chemical compound with the molecular formula C4H8O5S. It is also known as "Methyl 2-[(methylsulfonyl)oxy]propanoate". The average mass of this compound is 182.195 Da and the monoisotopic mass is 182.024887 Da.

Molecular Structure Analysis

The molecular structure of “Propanoic acid, 2-[(methylsulfonyl)oxy]-, ®-” consists of a propanoic acid backbone with a methylsulfonyl group attached via an oxygen atom. The “®-” in the name indicates the configuration of the chiral center in the molecule.

Physical And Chemical Properties Analysis

The molecular formula of “Propanoic acid, 2-[(methylsulfonyl)oxy]-, ®-” is C4H8O5S. It has an average mass of 182.195 Da and a monoisotopic mass of 182.024887 Da. More specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.

Synthesis routes and methods

Procedure details

5.02 G (89.5 mmol) of potassium hydroxide was dissolved in 50 ml of water and stirred at 10°-20° C. 14.46 G (73.70 mmol) of the ethyl (-)-2-methanesulfonyloxypropionate obtained in Example 1 was added to this, and the mixture was stirred at the same temperature for 5 hours. Concentrated hydrochloric acid was added to bring the pH below 1, and extraction was performed with ethyl acetate (30 ml, 3 times). Anhydrous sodium sulfate and anhydrous magnesium sulfate were added in sequence to dry the extract, which was then vacuum concentrated, and 11.83 g of (-)-2-methanesulfonyloxypropionic acid was obtained in the form of crystals of mp 65°-72° C. Yield 95.4%.